![molecular formula C16H16O3 B6397197 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% CAS No. 1261932-23-3](/img/structure/B6397197.png)
4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95%
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Overview
Description
4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% (4-DMP-2-MBA) is a synthetic organic compound that is used in various scientific research applications. It is a white crystalline solid with a melting point of 124-126°C and a molecular weight of 228.3 g/mol. Its chemical formula is C12H14O3. 4-DMP-2-MBA has a variety of applications in research, including synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Mechanism of Action
The mechanism of action of 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% is not yet fully understood. However, it is believed that it acts as an inhibitor of various enzymes, including cyclooxygenase and lipoxygenase. It is also believed to act as an antioxidant, protecting cells from oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% are not yet fully understood. However, it has been shown to have anti-inflammatory, anti-oxidant, and anti-bacterial properties. It has also been shown to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The use of 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable, making it ideal for use in organic synthesis and other laboratory experiments. It also has a low toxicity profile and is relatively inexpensive. However, it is important to note that 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% should be used in a controlled environment and with appropriate safety measures.
Future Directions
There are several potential future directions for research involving 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95%. These include further research into its mechanism of action and biochemical and physiological effects, as well as its potential applications in drug development and other medical treatments. Additionally, further research into its synthesis and potential uses in organic synthesis and other laboratory experiments could be beneficial. Finally, research into its potential use as an antioxidant and anti-inflammatory could lead to new treatments for a variety of conditions.
Synthesis Methods
4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% can be synthesized through a multi-step process. The first step involves the reaction of 2,5-dimethylphenol with sulfuric acid and acetic anhydride in anhydrous ethanol. This reaction produces 2,5-dimethylphenyl acetate, which is then reacted with 2-methoxybenzoyl chloride in the presence of pyridine. The resulting product is 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95%.
Scientific Research Applications
4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a starting material for the synthesis of other compounds, and as an intermediate in the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals, pesticides, and other organic compounds.
properties
IUPAC Name |
4-(2,5-dimethylphenyl)-2-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O3/c1-10-4-5-11(2)14(8-10)12-6-7-13(16(17)18)15(9-12)19-3/h4-9H,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJLYKKOZTXKROY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=CC(=C(C=C2)C(=O)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80688961 |
Source
|
Record name | 3-Methoxy-2',5'-dimethyl[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80688961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261932-23-3 |
Source
|
Record name | 3-Methoxy-2',5'-dimethyl[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80688961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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